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Compound of Interest

Compound Name: Boc-Asp-OMe

Cat. No.: B1278825

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-tert-Butoxycarbonyl-L-aspartic acid a-methyl ester, commonly referred to as Boc-Asp-OMe
or Boc-L-Asp(OMe)-OH, is a pivotal amino acid derivative extensively utilized in peptide
synthesis and the development of peptidomimetics. The tert-butoxycarbonyl (Boc) protecting
group on the a-amino function is crucial for controlled and sequential peptide chain elongation.
The methyl ester at the a-carboxyl group provides an additional site for chemical modification.
A thorough understanding of its physical properties is fundamental for its effective application in
research and pharmaceutical development, ensuring consistency and reproducibility in
experimental outcomes. This guide provides a comprehensive overview of the physical state
and appearance of Boc-L-Asp(OMe)-OH, supported by quantitative data and detailed
experimental protocols for its characterization.

Physical and Chemical Properties

Boc-L-Asp(OMe)-OH is typically supplied as a stable, crystalline solid. Its appearance and
physical constants are critical quality attributes that can indicate purity and suitability for use in
sensitive applications such as solid-phase peptide synthesis.
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The quantitative physical and chemical data for Boc-L-Asp(OMe)-OH are summarized in the

table below for ease of reference and comparison.

Property

Value

Reference(s)

Physical State

Solid, powder

[1]2]

Appearance

White to off-white

[1]

Melting Point

60 -70°C

[1]

Optical Rotation

[a]D20 =-5+1° (c=2in
Methanol)

[1]

Molecular Formula C10H17NOe [3]
Molecular Weight 247.25 g/mol [3]
Soluble in methanol,
N dichloromethane, chloroform,
Solubility [4][51[6]1[7]

ethyl acetate, DMSO, and

acetone. Less soluble in water.

Experimental Protocols

Detailed methodologies for the determination of the key physical properties of Boc-L-

Asp(OMe)-OH are provided below. These protocols are based on standard laboratory

practices.

Visual Inspection for Physical State and Appearance

Objective: To qualitatively assess the physical form and color of Boc-L-Asp(OMe)-OH.

Materials:

e Spatula

o White weighing paper or watch glass

e Adequate lighting (e.g., 40W fluorescent light)
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Procedure:

e Place a small, representative sample of Boc-L-Asp(OMe)-OH onto a clean, dry white
weighing paper or watch glass using a spatula.

o Observe the sample under adequate indoor lighting at a distance of approximately 30 cm.
o Record the physical form of the substance (e.g., crystalline powder, amorphous solid).
» Note the color of the sample against the white background.

» Examine the sample for any heterogeneity in color or form.

Melting Point Determination (Capillary Method)

Objective: To determine the temperature range over which Boc-L-Asp(OMe)-OH transitions
from a solid to a liquid.

Materials:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula
Procedure:

o Ensure the Boc-L-Asp(OMe)-OH sample is dry and finely powdered. If necessary, gently
grind the sample in a mortar and pestle.

o Load a capillary tube by pressing the open end into the powdered sample. A small amount of
solid should enter the tube.

 Invert the capillary tube and tap it gently on a hard surface to pack the solid into the sealed
end. The packed sample height should be 2-3 mm.
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« Insert the capillary tube into the heating block of the melting point apparatus.
o Set the heating rate to a medium-high setting to obtain an approximate melting point.
e Once the approximate melting point is determined, allow the apparatus to cool.

o Prepare a new capillary with the sample and heat at a medium rate to approximately 15-20
°C below the approximate melting point.

o Decrease the heating rate to 1-2 °C per minute to allow for thermal equilibrium.

» Record the temperature at which the first droplet of liquid is observed (the beginning of the
melting range).

» Record the temperature at which the last solid particle melts (the end of the melting range).
[51[8][91[10]

Optical Rotation Measurement

Objective: To measure the specific rotation of a solution of Boc-L-Asp(OMe)-OH.

Materials:

Polarimeter (with a sodium D-line lamp, 589 nm)

Polarimeter cell (1 dm path length)

Volumetric flask (e.g., 10 mL)

Analytical balance

Methanol (spectroscopic grade)

Pasteur pipette

Procedure:

e Turn on the polarimeter and allow the sodium lamp to warm up for at least 10 minutes.
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e Prepare a 2 g/100 mL (c=2) solution of Boc-L-Asp(OMe)-OH in methanol. Accurately weigh
approximately 200 mg of the compound and dissolve it in methanol in a 10 mL volumetric
flask. Fill the flask to the mark with methanol and mix thoroughly.

o Calibrate the polarimeter by filling the polarimeter cell with the pure solvent (methanol) and
setting the reading to zero.

» Rinse the polarimeter cell with a small amount of the prepared Boc-L-Asp(OMe)-OH solution.
o Carefully fill the cell with the solution, ensuring no air bubbles are present in the light path.
o Place the filled cell in the polarimeter and record the observed optical rotation (a) at 20 °C.
o Calculate the specific rotation [a] using the formula: [a] = a/ (I * ¢) where:
o qais the observed rotation in degrees.
o | is the path length of the cell in decimeters (dm).

o c is the concentration of the solution in g/mL.[3][11][12][13][14]

Solubility Assessment

Objective: To determine the qualitative solubility of Boc-L-Asp(OMe)-OH in various solvents.
Materials:

» Test tubes and rack

» \ortex mixer

e Spatula

o Graduated cylinder or pipettes

e Boc-L-Asp(OMe)-OH

e Solvents: Water, Methanol, Dichloromethane, Ethyl Acetate, DMSO, Acetone
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Procedure:

o Add approximately 10-20 mg of Boc-L-Asp(OMe)-OH to a series of clean, dry test tubes.
e To each test tube, add 1 mL of a different solvent.

o Agitate each tube vigorously using a vortex mixer for 30 seconds.

 Visually inspect each tube for the presence of undissolved solid.

« If the solid has dissolved, the compound is considered soluble in that solvent at the tested
concentration. If undissolved solid remains, the compound is considered sparingly soluble or
insoluble.

e Record the observations for each solvent.[2][15][16][17][18]

Workflow for Physical Characterization

The following diagram illustrates a logical workflow for the physical characterization of a
chemical compound like Boc-L-Asp(OMe)-OH.
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Physical Characterization Workflow for Boc-L-Asp(OMe)-OH
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Workflow for Physical Characterization

Conclusion

The physical state and appearance of Boc-L-Asp(OMe)-OH are well-defined, with the
compound presenting as a white to off-white solid. Its melting point and specific optical rotation
serve as reliable indicators of purity. The solubility profile highlights its suitability for use in a
range of organic solvents common in peptide synthesis. The experimental protocols and
workflow detailed in this guide provide a robust framework for the consistent and accurate
characterization of this important amino acid derivative, ensuring its quality and performance in
research and development applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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